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Get Quote

Profile of 3-Methyl-2-oxobutanoic Acid

The table below summarizes the key characteristics of 3-Methyl-2-oxobutanoic acid (KIV) as identified in

the literature [1] [2] [3]:

Property Description

Common
Names

3-Methyl-2-oxobutanoic acid, alpha-Ketoisovaleric acid, 2-Oxoisovaleric acid,
Ketovaline (KIV) [2] [4] [3].

CAS Number 759-05-7 [1] [2] [5].

Chemical
Formula

C5H8O3 [1] [2] [5].

Molecular
Weight

116.12 g/mol (average) [1] [2] [5].

Chemical
Structure

CC(C)C(=O)C(O)=O [1] [2] [5].
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Property Description

Biological Role Metabolite in the valine catabolism pathway; abnormal accumulation is a neurotoxin,
acidogen, and metabotoxin [1] [2].

Associated
Disease

Maple Syrup Urine Disease (MSUD), where chronically high levels cause severe
neurological symptoms and metabolic acidosis [2].

Solubility Soluble in water (100 mg/mL) and polar organic solvents like DMSO and ethanol [1]
[4].

Biological Pathway and Experimental Context

To understand KIV's role, it's crucial to see its position in the BCAA catabolic pathway. The following

diagram illustrates this process:

Leucine

Branched-Chain Aminotransferase (BCAT)
[Reversible Reaction]

Isoleucine Valine

4-Methyl-2-oxopentanoic acid (KIC) 3-Methyl-2-oxopentanoic acid (KMV) 3-Methyl-2-oxobutanoic acid (KIV)

Branched-Chain α-Ketoacid
Dehydrogenase (BCKDH) Complex

[Rate-Limiting, Irreversible Reaction]

Acyl-CoA Derivatives
(Further Catabolism)
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Pathway Explanation:

Shared Initial Steps: The catabolism of the three BCAAs (leucine, isoleucine, valine) shares the
same first two enzymatic steps [3].

Transamination: The first step is a reversible transamination reaction, catalyzed by the branched-
chain aminotransferase (BCAT) enzyme. This step converts the BCAAs into their respective

branched-chain α-keto acids (BCKAs). 3-Methyl-2-oxobutanoic acid (KIV) is the α-keto acid
derivative of valine [3].

Oxidative Decarboxylation: The second, rate-limiting step is the irreversible oxidative
decarboxylation of the BCKAs, catalyzed by the branched-chain α-keto acid dehydrogenase

(BCKDH) complex. The products then enter further metabolism via separate pathways [3].

Key Research and Handling Protocols

Recent clinical and experimental studies highlight the significance of KIV:

Clinical Association with Liver Failure: A 2022 clinical study on patients with HBV-related

hepatocellular carcinoma found that a significant increase in gut Klebsiella bacteria after hepatectomy
was highly correlated with a decrease in hub-metabolite 3-methyl-2-oxobutanoic acid in both feces

and serum. This relationship was associated with induced post-hepatectomy liver failure (PHLF),
suggesting KIV has research value in PHLF-targeted treatments [6].

Experimental Handling:
In Vivo Formulation: A referenced formulation for animal studies includes 10% DMSO, 40%

PEG300, 5% Tween 80, and 45% saline. It is recommended to prepare the working solution
immediately before use [1].

Solubilization: Sonication and heating are recommended to dissolve the compound in water or
DMSO [1].

Storage: For long-term stability, store the pure form at -20°C for up to 3 years, or at -80°C if
dissolved in a solvent [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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